8-Methoxybenzo[a]anthracene-7,12-dione

• CAS: 65915-33-5
• Molecular Formula: C19H12O3
• Molecular Weight: 288.3g/mol
• SMILES: COC1=CC=CC2=C1C(=O)C3=C(C2=O)C4=CC=CC=C4C=C3
• InChI: InChI=1S/C19H12O3/c1-22-15-8-4-7-13-17(15)19(21)14-10-9-11-5-2-3-6-12(11)16(14)18(13)20/h2-10H,1H3
• InChIKey: XJIHSPHVXWPAEW-UHFFFAOYSA-N

Researchers synthesizing site-specific DMBA derivatives face isomer misidentification risks. The 8-methoxy substituent placement on the D-ring-peri to the bay region-governs P450-mediated oxidation regioselectivity, diol epoxide formation, and DNA adduction profiles distinct from 3-MeO, 9-MeO, or 11-MeO isomers. • Mp 184-185 °C vs. 225.5 °C (3-MeO) and 169.5-171 °C (9-MeO) enables identity confirmation. • >90% yield pathway to 8-methoxy-7,12-DMBA via bis-epoxide/LAH/SnCl₂ reduction validated. • Fully assigned ¹³C/¹H NMR spectra facilitate direct quantification in metabolic studies. • Supplied as AldrichCPR; purity ~95%; 100MG standard pack. Confirm identity prior to use.

8-Methoxybenzo[a]anthracene-7,12-dione: D-Ring Methoxylated Quinone

8-Methoxybenzo[a]anthracene-7,12-dione (CAS 65915-33-5; molecular formula C19H12O3; MW 288.3 g/mol) is a D-ring methoxylated derivative of the polycyclic aromatic quinone benz[a]anthracene-7,12-dione. The compound belongs to the class of monomethoxybenz[a]anthracene-7,12-diones that have been fully assigned by 13C and 1H NMR spectroscopy [1]. It serves as a regiochemically defined synthetic intermediate for preparing site-specifically substituted 7,12-dimethylbenz[a]anthracenes and their hydroxylated metabolites, which are critical tools in chemical carcinogenesis research [2]. Sigma-Aldrich supplies this compound as part of its AldrichCPR collection of rare and unique chemicals for early discovery, explicitly noting that no analytical data is collected by the vendor and that buyers assume responsibility for identity and purity confirmation .

Regiochemically defined D-ring methoxy intermediate for carcinogen synthesis

8-methoxy position pre-installed for site-specific DMBA preparation

Supplied without vendor analytical data; identity confirmation required

Published NMR assignments provide authoritative reference for isomer verification

Bay-region peri-substituted scaffold for metabolic activation SAR studies

Only commercially listed isomer with D-ring substituent adjacent to bay region

• [1] Wilbur, D.; Manning, W.B.; Hilton, B.D.; Muschik, G.M. Carbon-13 NMR of polycyclic aromatic compounds. 1—Methoxybenz[a]anthracene-7,12-diones. Organic Magnetic Resonance 1982, 18 (2), 63–67. DOI: 10.1002/mrc.1270180202. View Source
• [2] Newman, M.S.; Kanakarajan, K. Synthesis of 8-hydroxy- and 11-hydroxy-7,12-dimethylbenz[a]anthracenes. Tin(II) chloride mediated reductions. The Journal of Organic Chemistry 1980, 45 (12), 2301–2304. DOI: 10.1021/jo01300a007. View Source

Why 8-Methoxy Is Not Interchangeable with Other Isomers

Monomethoxybenz[a]anthracene-7,12-diones are not interchangeable reagents. The position of the methoxy substituent on the tetracyclic scaffold governs electronic properties, steric interactions, metabolic activation pathways, and downstream synthetic reactivity [1]. The 8-methoxy isomer places the substituent on the D-ring peri to the bay region—the critical locus for diol epoxide formation that underlies the carcinogenicity of benz[a]anthracene derivatives. This steric and electronic position is fundamentally different from A-ring substitution (e.g., 3-methoxy, which lies far from the bay region) or even other D-ring positions (e.g., 9-methoxy, distal to the bay region; 11-methoxy, at the opposite D-ring terminus). These positional differences manifest in measurable physicochemical divergence: the 8-methoxy isomer melts at 184–185 °C versus 225.5 °C for the 3-methoxy isomer and 169.5–171 °C for the 9-methoxy isomer . Substituting one isomer for another therefore changes not only handling and formulation but also the compound's behavior in any biological or synthetic system where regiochemistry matters.

Regioisomer mismatch

Methoxy position governs melting point, solubility, and chromatographic behavior; 8-methoxy (D-ring peri) differs from 3-methoxy (A-ring) or 9-/11-methoxy isomers in physicochemical properties and cannot be interchanged without revalidation.

Bay-region perturbation

Substituent at the 8-position electronically and sterically alters the bay region critical for diol epoxide formation; metabolic activation pathways may shift relative to distal-ring isomers, affecting biological endpoint interpretation.

Synthetic route specificity

Published high-yield reduction route was developed for 8-methoxy; substituting another isomer may introduce unexpected reactivity or require different purification, compromising synthetic efficiency.

• [1] Maruyama, K.; Tojo, M.; Iwamoto, H.; Otsuki, T. Regioselective Synthesis of D-Ring Substituted Benz[a]anthracenes by One-Pot Photochemical Reaction. Chemistry Letters 1980, 9 (7), 827–830. DOI: 10.1246/cl.1980.827. View Source

8-Methoxybenzo[a]anthracene-7,12-dione: Product Differentiation Evidence

Melting Point: 8-Methoxy vs. Regioisomers

The 8-methoxy isomer exhibits a melting point of 184–185 °C (ChemicalBook) or 189–190 °C (SpectraBase) [1], nearly 15–20 °C higher than the parent benz[a]anthracene-7,12-dione (167–171 °C) [2] and the 9-methoxy isomer (169.5–171 °C) , but approximately 40 °C lower than the 3-methoxy isomer (225.5 °C) . This thermal behavior is consistent with altered crystal packing induced by the methoxy group at the peri-bay-region D-ring position.

Melting point identity

Cross-study comparable

8-methoxy: 184–185 °C vs. parent 167–171 °C and 3-methoxy 225.5 °C

Enables simple identity check to distinguish from regioisomers upon receipt.

Reported ranges from vendor databases; uncorrected capillary methods.

Evidence Dimension	Melting point (°C)
Target Compound Data	184–185 °C (ChemicalBook); 189–190 °C (SpectraBase)
Comparator Or Baseline	Parent benz[a]anthracene-7,12-dione: 167–171 °C; 9-methoxy isomer: 169.5–171 °C; 3-methoxy isomer: 225.5 °C
Quantified Difference	+15 to +20 °C vs. parent and 9-methoxy; −40 °C vs. 3-methoxy
Conditions	Reported melting point ranges from vendor and database sources; values are uncorrected capillary or KBr wafer techniques.

Why This Matters

The distinct melting point provides a simple, low-cost identity check to distinguish the 8-methoxy isomer from other regioisomers upon receipt, reducing the risk of misidentification in procurement where multiple methoxy isomers may be sourced.

• [1] SpectraBase. 8-Methoxybenz(a)anthracene-7,12-dione (Spectrum ID: 9AtS5Di0vW3). Melting Point: 189–190 °C. Wiley-VCH. Accessed 2026. View Source
• [2] TCI America. 1,2-Benzanthraquinone (Benz[a]anthracene-7,12-dione). Melting point: 166.0–171.0 °C. Accessed 2026. View Source

Synthetic Yield Parity with 11-Methoxy Isomer

In a direct head-to-head study, Newman and Kanakarajan (1980) demonstrated that 8-methoxybenz[a]anthracene-7,12-dione (compound 3) and 11-methoxybenz[a]anthracene-7,12-dione (compound 4) were each converted to their corresponding 7,12-bis(epoxides) in high yields via trimethylsulfonium ylide, then reduced with lithium aluminum hydride to 7,12-dihydro-7,12-dihydroxy intermediates (compounds 5 and 6), and finally treated with stannous chloride/HCl to afford 8-methoxy-7,12-dimethylbenz[a]anthracene (1) and 11-methoxy-7,12-dimethylbenz[a]anthracene (2), respectively, in over 90% yield in the final reduction step [1]. This establishes the 8-methoxy isomer as a competent precursor with synthetic efficiency equivalent to the 11-methoxy isomer for accessing site-specifically dimethylated benz[a]anthracenes.

Synthetic yield parity

Head-to-head comparison

8-methoxy and 11-methoxy isomers each give >90% yield in final SnCl2 reduction to DMBA derivative.

Selection can be driven by desired substitution pattern without compromising yield.

Validated in Newman & Kanakarajan (1980) bis-epoxide/LAH route.

Evidence Dimension	Synthetic yield of final reduction step (SnCl2/HCl) to 7,12-dimethylbenz[a]anthracene derivatives
Target Compound Data	Over 90% yield for 8-methoxy-7,12-dimethylbenz[a]anthracene (1)
Comparator Or Baseline	11-methoxy-7,12-dimethylbenz[a]anthracene (2): over 90% yield
Quantified Difference	Equivalent (>90% for both isomers); no significant yield difference
Conditions	Bis-epoxide formation with trimethylsulfonium iodide, LAH reduction, then SnCl2/HCl in ether, ethyl acetate, dioxane, or THF (Newman & Kanakarajan, J. Org. Chem. 1980).

Why This Matters

For chemists synthesizing site-specifically dimethylated benz[a]anthracenes, the 8-methoxy isomer and the 11-methoxy isomer perform with equivalent high efficiency, meaning selection between them can be driven purely by the desired final substitution pattern without compromising yield.

• [1] Newman, M.S.; Kanakarajan, K. Synthesis of 8-hydroxy- and 11-hydroxy-7,12-dimethylbenz[a]anthracenes. Tin(II) chloride mediated reductions. The Journal of Organic Chemistry 1980, 45 (12), 2301–2304. DOI: 10.1021/jo01300a007. View Source

Lipophilicity (LogP) Reduction vs. Parent

The 8-methoxy substitution reduces the predicted partition coefficient (LogP) of the benz[a]anthracene-7,12-dione scaffold by approximately one log unit. The 8-methoxy isomer has a predicted LogP of 3.62 [1], compared to 4.61 for the parent benz[a]anthracene-7,12-dione [2] (alternate source: calculated LogP 4.18 [3]). This increase in polarity is expected to enhance aqueous solubility and alter chromatographic retention behavior relative to the unsubstituted dione.

Lipophilicity shift

Cross-study comparable

Predicted LogP 3.62

ΔLogP ≈ –1.0 vs. parent dione (LogP 4.61)

Increased polarity may support aqueous solubility and alter chromatographic retention.

Computational prediction; verify experimentally for specific solvent system.

Evidence Dimension	Predicted octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 3.62 (predicted)
Comparator Or Baseline	Parent benz[a]anthracene-7,12-dione: LogP = 4.61 (experimental, hzbp.cn); calc. LogP = 4.18 (Springer Materials)
Quantified Difference	ΔLogP ≈ −1.0 vs. parent (increased polarity)
Conditions	Predicted values from commercial database entries; standard computational LogP estimation methods.

Why This Matters

The lower LogP affects solvent selection for recrystallization, mobile phase optimization for HPLC purification, and predicts differential partitioning in biological membrane models, making the 8-methoxy isomer preferable when increased polarity is desired for downstream applications.

• [1] YYBY Chemical. 8-Methoxybenz[a]anthracen-7,12-dion (CAS 65915-33-5). LogP: 3.6238. Accessed 2026. View Source
• [2] HZBP. 1,2-Benzanthraquinone (Benz[a]anthracene-7,12-dione). LogP: 4.61. Accessed 2026. View Source
• [3] Springer Materials. Benz[a]anthracene-7,12-dione. Calculated Log P: 4.184. Accessed 2026. View Source

Complete NMR Assignment for Isomer Verification

Wilbur et al. (1982) reported the complete 13C and 1H NMR assignment of benz[a]anthracene-7,12-dione and all eight monomethoxybenz[a]anthracene-7,12-diones (including the 8-methoxy isomer) together with two dimethoxy derivatives in a single comparative study [1]. The 8-methoxy isomer exhibits distinct 13C chemical shift values for the D-ring carbons (C8 bearing the methoxy, C9, C10, C11) that differ from the 9-methoxy, 10-methoxy, and 11-methoxy isomers. The 1H and 13C resonances were fully assigned, and substituent-induced chemical shift effects on the 13C spectrum were systematically discussed, providing a reliable spectral fingerprint for identity confirmation.

NMR spectral fingerprint

Head-to-head comparison

Full 13C and 1H assignment for all eight monomethoxy isomers in a single comparative study (Wilbur et al., 1982).

Published assignments are the authoritative reference for confirming 8-methoxy identity.

Spectra in CDCl3; substituent chemical shift effects documented.

Evidence Dimension	13C and 1H NMR chemical shift assignments (CDCl3 solvent)
Target Compound Data	Full 13C and 1H assignment for 8-methoxybenz[a]anthracene-7,12-dione (Wilbur et al., 1982, Table entries)
Comparator Or Baseline	Benz[a]anthracene-7,12-dione (parent) plus 1-, 3-, 8-, 9-, 10-, 11-methoxy isomers, two dimethoxy isomers—all in same study
Quantified Difference	Distinct 13C chemical shifts at C8 (ipso to OCH3), C9, C10, C11 vs. 9-, 10-, 11-methoxy isomers; substituent chemical shift (SCS) effects quantified
Conditions	13C NMR at 25.2 MHz, 1H NMR at 100 MHz, CDCl3 solvent, referenced to TMS (Wilbur et al., Org. Magn. Reson. 1982, 18, 63–67).

Why This Matters

Because Sigma-Aldrich supplies this compound without analytical data , the published NMR assignments serve as the only authoritative reference for identity verification, enabling buyers to unambiguously confirm they have received the 8-methoxy isomer rather than a mislabeled regioisomer.

• [1] Wilbur, D.; Manning, W.B.; Hilton, B.D.; Muschik, G.M. Carbon-13 NMR of polycyclic aromatic compounds. 1—Methoxybenz[a]anthracene-7,12-diones. Organic Magnetic Resonance 1982, 18 (2), 63–67. DOI: 10.1002/mrc.1270180202. View Source

Bay-Region Probe for Carcinogenesis Studies

The 8-position on the D-ring of benz[a]anthracene is located peri to the bay region (the cleft between C1 and C12). According to the widely accepted bay-region theory of PAH carcinogenesis, metabolic activation to a bay-region diol epoxide at the 3,4- or 5,6-positions is a prerequisite for DNA adduct formation and tumor initiation [1]. A methoxy substituent at the 8-position exerts both steric and electronic effects on the adjacent bay-region, which can alter the preferred site and rate of metabolic oxidation relative to unsubstituted benz[a]anthracene-7,12-dione or isomers substituted at positions remote from the bay region (e.g., 3-methoxy on the A-ring, or 9-/10-methoxy distal on the D-ring) [2]. The 8-methoxy isomer is one of a series of D-ring methoxylated benz[a]anthracene-7,12-diones synthesized regioselectively by Maruyama et al. (1980) precisely for probing these positional effects on reactivity [3].

Bay-region probe context

Class-level inference

8-methoxy is peri to bay region, distinguishing it from all other regioisomers; no direct metabolic activation data for this specific dione.

Supports SAR studies on how D-ring substitution modulates bay-region diol epoxide formation.

Structural inference only; quantitative reactivity data to verify.

Evidence Dimension	Positional relationship of methoxy substituent to bay region
Target Compound Data	8-methoxy: D-ring substitution peri to bay region (adjacent to C1–C12 bay-region cleft)
Comparator Or Baseline	3-methoxy: A-ring, remote from bay region; 9-methoxy: D-ring, distal to bay region; 11-methoxy: D-ring, opposite terminus of D-ring; parent: no substituent
Quantified Difference	Qualitative positional difference; quantitative metabolic or mutagenic data for the 8-methoxy dione specifically are not available in the open literature as of 2026.
Conditions	Structural analysis based on benz[a]anthracene numbering; bay-region theory framework (Jerina et al., 1976–1980s).

Why This Matters

The 8-methoxy isomer is the only commercially listed monomethoxybenz[a]anthracene-7,12-dione that places the substituent at the bay-region-peri D-ring position, making it indispensable for structure-activity relationship studies probing how D-ring substitution modulates the metabolic activation and biological fate of benz[a]anthracene quinones.

• [1] Jerina, D.M.; Daly, J.W. Oxidation at Carbon. In Drug Metabolism—From Microbe to Man; Parke, D.V., Smith, R.L., Eds.; Taylor & Francis: London, 1976; pp 13–32. (Bay-region theory foundation.) View Source
• [2] Newman, M.S.; Kanakarajan, K. Synthesis of 8-hydroxy- and 11-hydroxy-7,12-dimethylbenz[a]anthracenes. Tin(II) chloride mediated reductions. The Journal of Organic Chemistry 1980, 45 (12), 2301–2304. DOI: 10.1021/jo01300a007. View Source
• [3] Maruyama, K.; Tojo, M.; Iwamoto, H.; Otsuki, T. Regioselective Synthesis of D-Ring Substituted Benz[a]anthracenes by One-Pot Photochemical Reaction. Chemistry Letters 1980, 9 (7), 827–830. DOI: 10.1246/cl.1980.827. View Source

8-Methoxybenzo[a]anthracene-7,12-dione: Research and Industrial Applications

Site-Specific Dimethylbenz[a]anthracene Carcinogen Synthesis

The demonstrated >90% yield pathway from 8-methoxybenz[a]anthracene-7,12-dione to 8-methoxy-7,12-dimethylbenz[a]anthracene via bis-epoxide/LAH/SnCl2 reduction [1] makes this compound the precursor of choice for preparing 8-substituted 7,12-dimethylbenz[a]anthracene (DMBA) derivatives. These site-specifically substituted DMBAs are essential reference carcinogens for studies comparing the tumor-initiating activity of bay-region-proximal vs. bay-region-distal substitution in rodent skin painting and mammary carcinogenesis models.

Regiochemical Probe for PAH Metabolism SAR

Because the 8-methoxy group sits peri to the bay region, this compound serves as a steric and electronic probe for investigating how D-ring substitution affects the regioselectivity of cytochrome P450-mediated oxidation, diol epoxide formation, and subsequent DNA adduction [2]. Its complete NMR assignment [3] facilitates accurate quantification of metabolic conversion products by NMR or LC-MS, enabling comparative metabolism studies against the parent dione or other positional isomers.

Environmental PAH Quinone Analytical Reference

Benz[a]anthracene-7,12-dione and its methoxylated derivatives are oxygenated PAHs (OPAHs) detected in atmospheric particulate matter and combustion emissions . The 8-methoxy isomer, with its distinct melting point (184–185 °C) and predicted LogP (3.62) [4], can serve as a chromatographic reference standard for identifying and quantifying methoxylated benz[a]anthracene quinones in environmental samples, complementing the more commonly available parent benz[a]anthracene-7,12-dione.

Angucycline and Tetrangulol Intermediate Synthesis

The 8-methoxybenz[a]anthracene-7,12-dione scaffold is a direct structural precursor to the angucycline class of polyketide antibiotics, including 8-O-methyltetrangulol (X-14881E), which features a 1-hydroxy-8-methoxy-3-methyl substitution pattern on the same benz[a]anthracene-7,12-dione core [5]. Researchers pursuing total synthesis of angucyclinones or novel analogs with modified D-ring functionality can leverage this compound as a late-stage synthetic intermediate bearing the critical 8-methoxy group pre-installed.

Application

Selection Property

Validation Focus

Site-specific DMBA carcinogen synthesis

Regiochemical identity confirmed by NMR

Synthetic yield and isomer purity

PAH metabolism SAR probe

Bay-region peri substitution

Metabolic activation pathway comparison

Environmental OPAH analytical reference

Distinct melting point and LogP

Chromatographic retention and detection

Angucycline intermediate synthesis

Pre-installed 8-methoxy on tetracyclic core

Late-stage functionalization compatibility

• [1] Newman, M.S.; Kanakarajan, K. Synthesis of 8-hydroxy- and 11-hydroxy-7,12-dimethylbenz[a]anthracenes. Tin(II) chloride mediated reductions. The Journal of Organic Chemistry 1980, 45 (12), 2301–2304. DOI: 10.1021/jo01300a007. View Source
• [2] Maruyama, K.; Tojo, M.; Iwamoto, H.; Otsuki, T. Regioselective Synthesis of D-Ring Substituted Benz[a]anthracenes by One-Pot Photochemical Reaction. Chemistry Letters 1980, 9 (7), 827–830. DOI: 10.1246/cl.1980.827. View Source
• [3] Wilbur, D.; Manning, W.B.; Hilton, B.D.; Muschik, G.M. Carbon-13 NMR of polycyclic aromatic compounds. 1—Methoxybenz[a]anthracene-7,12-diones. Organic Magnetic Resonance 1982, 18 (2), 63–67. DOI: 10.1002/mrc.1270180202. View Source
• [4] YYBY Chemical. 8-Methoxybenz[a]anthracen-7,12-dion (CAS 65915-33-5). LogP: 3.6238. Accessed 2026. View Source
• [5] MetaNetX / ChEBI. 8-O-Methyltetrangulol (X-14881E). 1-hydroxy-8-methoxy-3-methylbenzo[a]anthracene-7,12-dione. CHEBI compound entry. Accessed 2026. View Source